![molecular formula C11H13NO4 B2555097 Methyl 2-formamido-2-(4-methoxyphenyl)acetate CAS No. 143323-39-1](/img/structure/B2555097.png)
Methyl 2-formamido-2-(4-methoxyphenyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-formamido-2-(4-methoxyphenyl)acetate” is a chemical compound with the CAS Number: 143323-39-1. It has a molecular weight of 223.23 and its IUPAC name is this compound .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C11H13NO4 . The InChI code for this compound is 1S/C11H13NO4/c1-15-9-5-3-8(4-6-9)10(12-7-13)11(14)16-2/h3-7,10H,1-2H3,(H,12,13) .Scientific Research Applications
Molecular Structural Analysis and Antioxidant Activity
The structure and properties of compounds similar to Methyl 2-formamido-2-(4-methoxyphenyl)acetate have been studied for their molecular structure and potential antioxidant activities. One such compound, 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide, was analyzed using X-ray diffraction, IR spectroscopy, and quantum chemical computation. This research indicated significant potential for such compounds in understanding molecular geometries and vibrational frequencies, as well as investigating their electronic and thermodynamic properties. The study also explored the compound's antioxidant properties using DPPH free radical scavenging tests (Demir et al., 2015).
Synthesis and Chemical Transformations
Research into the synthesis of various compounds provides insights into the potential applications of this compound. For instance, the synthesis of 4‐ethylpyrimidine through the reaction of methyl propionyl acetate with formamidine acetate showcases the versatility of related compounds in chemical transformations (Butters, 1992).
Coordination Compounds and Antimicrobial Activity
Coordination compounds involving similar structures have been synthesized and tested for their antimicrobial and antifungal activities. Such studies are critical in assessing the potential biomedical applications of these compounds. One study investigated the structure and biological activity of coordination compounds of Cobalt(II), Nickel(II), and Copper(II) with N-(Methoxyphenyl)-2-[(5-nitrofuryl)methylene]hydrazine carbothioamides (Gulea et al., 2019).
Enantioselective Catalysis
The field of enantioselective catalysis also utilizes compounds related to this compound. The rhodium-catalyzed asymmetric hydrogenation of N-formyl dehydroamino esters using monodentate phosphoramidites as chiral ligands is an example of how these compounds contribute to the synthesis of enantioselective products (Panella et al., 2006).
Safety and Hazards
The safety information for “Methyl 2-formamido-2-(4-methoxyphenyl)acetate” indicates that it has a signal word of 'Warning’ . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
methyl 2-formamido-2-(4-methoxyphenyl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c1-15-9-5-3-8(4-6-9)10(12-7-13)11(14)16-2/h3-7,10H,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UATSKJTYEZVEBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C(=O)OC)NC=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.